Cas no 2172154-59-3 (3-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2,2-dimethylpropanoic acid)

• Product Name: 3-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2,2-dimethylpropanoic acid
• CAS No: 2172154-59-3
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6012075
• PubChem ID: 165765931
• Update Time: 2025-06-11

3-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2,2-dimethylpropanoic acid
• 2172154-59-3
• EN300-1533744
• 3-[2-cyclobutyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2,2-dimethylpropanoic acid

• Inchi： 1S/C27H32N2O5/c1-27(2,25(31)32)16-29-24(30)22(17-8-7-9-17)14-28-26(33)34-15-23-20-12-5-3-10-18(20)19-11-4-6-13-21(19)23/h3-6,10-13,17,22-23H,7-9,14-16H2,1-2H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： JWLOPUMISOEFGL-UHFFFAOYSA-N
• SMILES： O=C(C(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C1CCC1)NCC(C(=O)O)(C)C

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 3-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2,2-dimethylpropanoic acid

Introduction to 3-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2,2-dimethylpropanoic acid (CAS No. 2172154-59-3)

3-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2,2-dimethylpropanoic acid, identified by the CAS number 2172154-59-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structural complexity of this molecule, characterized by its cyclobutyl and fluorenylmethoxycarbonyl substituents, contributes to its unique chemical and pharmacological properties.

The fluorenylmethoxycarbonyl (Fmoc) group in the molecular structure is particularly noteworthy, as it is commonly employed in peptide synthesis and proteomics due to its stability and ease of removal under specific conditions. This feature makes 3-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2,2-dimethylpropanoic acid a valuable intermediate in the synthesis of complex biomolecules. The presence of the cyclobutyl moiety introduces rigidity to the molecule, which can influence its binding affinity and metabolic stability, key factors in drug design.

Recent advancements in medicinal chemistry have highlighted the importance of such structurally diverse compounds in developing novel therapeutic agents. The cyclobutyl ring enhances the compound's solubility and bioavailability, while the Fmoc group facilitates its integration into larger peptidomimetic structures. These attributes make it a versatile building block for drug discovery programs targeting various diseases.

One of the most compelling aspects of 3-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2,2-dimethylpropanoic acid is its potential as a precursor in the synthesis of bioactive peptides and proteins. The Fmoc protecting group allows for controlled peptide elongation during solid-phase peptide synthesis (SPPS), enabling the creation of highly precise molecular architectures. This capability is particularly valuable in the development of peptide-based therapeutics, where specificity and efficacy are paramount.

In addition to its role in peptide synthesis, this compound has shown promise in modulating enzyme activity and interacting with biological targets. The unique combination of functional groups—such as the amide bond, the dimethylpropanoic moiety, and the fluorenylmethoxycarbonyl group—creates multiple sites for interaction with proteins and enzymes. Such interactions are critical for designing molecules that can selectively inhibit or activate biological pathways.

Current research indicates that derivatives of 3-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2,2-dimethylpropanoic acid are being explored for their potential in treating neurological disorders, inflammatory diseases, and cancer. The structural features of this compound allow it to mimic natural biomolecules while possessing enhanced stability and bioavailability. These properties are essential for developing drugs that can withstand metabolic degradation and reach their target sites effectively.

The synthesis of 3-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2,2-dimethylpropanoic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including transition-metal catalysis and flow chemistry, have been employed to optimize yield and purity. These techniques ensure that researchers can produce sufficient quantities of the compound for both preclinical studies and industrial applications.

The pharmacokinetic profile of this compound is another area of active investigation. Studies have demonstrated that modifications to its structure can significantly impact its absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET). By fine-tuning these parameters, chemists can develop more effective and safer therapeutic agents.

In conclusion,3–2–cyclobutyl–3–({(9H–fluorenylmethoxycarbonyl}amino)propanamido–2–2–dimethylpropanoic acid (CAS No. 2172154–59–3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a valuable tool for drug discovery and development across multiple therapeutic areas. As research continues to uncover new applications for this compound,its importance in modern medicine is likely to grow even further.